• 2-pyridin-2-ylacetic acid;hydrochloride
    • Cat. No.:
    • B024343
    • CAS No.:
    • 16179-97-8
    • Molecular Formula:
    • C7H8ClNO2
    • Molecular Weight:
    • 173.60 g/mol
    Description
    2-pyridin-2-ylacetic acid;hydrochloride, also known as 2-pyridin-2-ylacetic acid;hydrochloride, is a useful research compound. Its molecular formula is C7H8ClNO2 and its molecular weight is 173.60 g/mol. The p...
  • 6-Methyltetrahydropterin dihydrochloride
    • Cat. No.:
    • B048906
    • CAS No.:
    • 69113-63-9
    • Molecular Formula:
    • C7H13Cl2N5O
    • Molecular Weight:
    • 254.11 g/mol
    Description
    6-Methyltetrahydropterin dihydrochloride, also known as 6-Methyltetrahydropterin dihydrochloride, is a useful research compound. Its molecular formula is C7H13Cl2N5O and its molecular weight is 254.11 g/mol. T...
  • 7-Bromoheptanoic acid
    • Cat. No.:
    • B057099
    • CAS No.:
    • 30515-28-7
    • Molecular Formula:
    • C7H13BrO2
    • Molecular Weight:
    • 209.08 g/mol
    Description
    7-Bromoheptanoic acid is a building block. It has been used in the synthesis of azide-based nicotinamide phosphoribosyltransferase (Nampt) inhibitors with anticancer activity and SAHA derivatives that inhibit hi...
  • 2-Aminooctadecane-1,3-diol
    • Cat. No.:
    • B081711
    • CAS No.:
    • 13552-09-5
    • Molecular Formula:
    • C18H39NO2
    • Molecular Weight:
    • 301.5 g/mol
    Description
    2-aminooctadecane-1,3-diol is an aminodiol that is octadecane bearing two hydroxy substituents at positions 1 and 3 as well as an amino substituent at position 2. It is a sphingoid and an aminodiol.
    2-Aminooc...
  • Triethanolamine borate
    • Cat. No.:
    • B098079
    • CAS No.:
    • 15277-97-1
    • Molecular Formula:
    • C6H12BNO3
    • Molecular Weight:
    • 156.98 g/mol
    Description
    Triethanolamine borate is a useful research compound. Its molecular formula is C6H12BNO3 and its molecular weight is 156.98 g/mol. The purity is usually 95%.
    The exact mass of the compound 2,8,9-Trioxa-5-az...
  • BCN-OH
    • Cat. No.:
    • B1523505
    • CAS No.:
    • 1263166-90-0
    • Molecular Formula:
    • C10H14O
    • Molecular Weight:
    • 150.22 g/mol
    Description
    BCN-OH is a useful research compound. Its molecular formula is C10H14O and its molecular weight is 150.22 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BCN-OH suitable for many research ap...
  • (+)-3-(Trifluoroacetyl)camphor
    • Cat. No.:
    • B1580820
    • CAS No.:
    • 51800-98-7
    • Molecular Formula:
    • C12H15F3O2
    • Molecular Weight:
    • 248.24 g/mol
    Description
    (+)-3-(Trifluoroacetyl)camphor is a useful research compound. Its molecular formula is C12H15F3O2 and its molecular weight is 248.24 g/mol. The purity is usually 95%.
    The exact mass of the compound (+)-3-(T...
  • m-PEG-thiol (MW 1000)
    • Cat. No.:
    • B1589010
    • CAS No.:
    • 88778-21-6
    • Molecular Formula:
    • C5H12O2S
    • Molecular Weight:
    • 136.21 g/mol
    Description
    M-PEG-thiol (MW 1000) is a useful research compound. Its molecular formula is C5H12O2S and its molecular weight is 136.21 g/mol. The purity is usually 95%.
    The exact mass of the compound 2-(2-Methoxyethoxy)...
  • 5,15-Di(4-Pyridyl)-10,20-diphenylporphyrin
    • Cat. No.:
    • B12345139
    • CAS No.:
    • Molecular Formula:
    • C42H28N6
    • Molecular Weight:
    • 616.7 g/mol
    Description
    5,15-Di(4-Pyridyl)-10,20-diphenylporphyrin is a useful research compound. Its molecular formula is C42H28N6 and its molecular weight is 616.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ...
  • Polycytidylic acid potassium
    • Cat. No.:
    • B15548170
    • CAS No.:
    • Molecular Formula:
    • C9H13KN3O8P
    • Molecular Weight:
    • 361.29 g/mol
    Description
    Polycytidylic acid potassium is a useful research compound. Its molecular formula is C9H13KN3O8P and its molecular weight is 361.29 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Polycytidy...
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